![molecular formula C23H25N3O2 B7532208 N-(1-benzylpiperidin-4-yl)-2-(4-oxoquinolin-1-yl)acetamide](/img/structure/B7532208.png)
N-(1-benzylpiperidin-4-yl)-2-(4-oxoquinolin-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(1-benzylpiperidin-4-yl)-2-(4-oxoquinolin-1-yl)acetamide, also known as BPQA, is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. BPQA is a small molecule that has been synthesized using a variety of methods, and its mechanism of action has been studied extensively. In
Mechanism of Action
The mechanism of action of N-(1-benzylpiperidin-4-yl)-2-(4-oxoquinolin-1-yl)acetamide is not fully understood, but studies have suggested that it may work by inhibiting the activity of certain enzymes or modulating the activity of certain neurotransmitters. For example, studies have shown that this compound can inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. Other studies have shown that this compound can modulate the activity of dopamine and serotonin receptors in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. For example, studies have shown that this compound can inhibit the growth and proliferation of cancer cells, induce apoptosis (programmed cell death) in cancer cells, and reduce the migration and invasion of cancer cells. Other studies have shown that this compound can protect neurons from oxidative stress, reduce inflammation in the brain, and improve cognitive function.
Advantages and Limitations for Lab Experiments
N-(1-benzylpiperidin-4-yl)-2-(4-oxoquinolin-1-yl)acetamide has several advantages for lab experiments. It is a small molecule that can be synthesized using a variety of methods, and it has been shown to have potent biological activity. However, there are also some limitations to using this compound in lab experiments. For example, it can be difficult to obtain pure samples of this compound, and it can be unstable under certain conditions.
Future Directions
There are several future directions for research on N-(1-benzylpiperidin-4-yl)-2-(4-oxoquinolin-1-yl)acetamide. One area of research could focus on optimizing the synthesis methods to improve the yield and purity of this compound. Another area of research could focus on elucidating the mechanism of action of this compound and identifying the specific enzymes and neurotransmitters that it targets. Additionally, further studies could explore the potential applications of this compound in other areas of medicine, such as cardiovascular disease, diabetes, and infectious diseases.
Synthesis Methods
N-(1-benzylpiperidin-4-yl)-2-(4-oxoquinolin-1-yl)acetamide can be synthesized using a variety of methods, including the reaction of 4-oxo-1,4-dihydroquinoline-3-carboxylic acid with N-(benzyl)piperidine in the presence of a coupling agent such as EDCI or DCC. Another method involves the reaction of 4-oxo-1,4-dihydroquinoline-3-carboxylic acid with N-(benzyl)piperidine in the presence of a base such as triethylamine. Both of these methods have been used successfully to synthesize this compound in good yields.
Scientific Research Applications
N-(1-benzylpiperidin-4-yl)-2-(4-oxoquinolin-1-yl)acetamide has been the subject of scientific research due to its potential applications in the field of medicine. One area of research has focused on the use of this compound as a potential treatment for cancer. Studies have shown that this compound has anti-tumor activity in vitro and in vivo, and it has been suggested that it may work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Another area of research has focused on the use of this compound as a potential treatment for neurological disorders. Studies have shown that this compound has neuroprotective effects in vitro and in vivo, and it has been suggested that it may work by modulating the activity of certain neurotransmitters in the brain.
Properties
IUPAC Name |
N-(1-benzylpiperidin-4-yl)-2-(4-oxoquinolin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N3O2/c27-22-12-15-26(21-9-5-4-8-20(21)22)17-23(28)24-19-10-13-25(14-11-19)16-18-6-2-1-3-7-18/h1-9,12,15,19H,10-11,13-14,16-17H2,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTUMTDVAIJLTTQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1NC(=O)CN2C=CC(=O)C3=CC=CC=C32)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.